Cas no 735269-10-0 (2-Cyclohexen-1-one,2-methyl-5-(1-methylethyl)-, oxime, (1E,5R)-)

• Product Name: 2-Cyclohexen-1-one,2-methyl-5-(1-methylethyl)-, oxime, (1E,5R)-
• CAS No: 735269-10-0
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 559621
• Update Time: 2024-11-26

2-Cyclohexen-1-one,2-methyl-5-(1-methylethyl)-, oxime, (1E,5R)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one,2-methyl-5-(1-methylethyl)-, oxime, (1E,5R)-
• 2-Cyclohexen-1-one,2-methyl-5-(1-methylethyl)-,oxime,(1E,5R)-(9CI)
• 2-Cyclohexen-1-one, 2-methyl-5-(1-methylethyl)-, oxime, (1E,5R)-

• Inchi： 1S/C10H17NO/c1-7(2)9-5-4-8(3)10(6-9)11-12/h4,7,9,12H,5-6H2,1-3H3/b11-10+/t9-/m1/s1
• InChI Key： WEHKIEYKMLAEDU-HNLKAFMCSA-N
• SMILES： C1(=N/O)/C[C@H](C(C)C)CC=C/1C

Computed Properties

• Exact Mass: 167.131
• Monoisotopic Mass: 167.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1

Experimental Properties

• Density: 1.01±0.1 g/cm3(Predicted)
• Boiling Point: 268.3±23.0 °C(Predicted)
• pka: 11.96±0.60(Predicted)